6-Chloro-2-(methylthio)-8-nitro-4H-benzo[e][1,3]thiazin-4-one

• Molecular Formula: C9H5ClN2O3S2
• Molecular Weight: 288.7 g/mol
• SMILES: CSC1=NC(=O)C2=C(S1)C(=CC(=C2)Cl)[N+](=O)[O-]
• InChI: InChI=1S/C9H5ClN2O3S2/c1-16-9-11-8(13)5-2-4(10)3-6(12(14)15)7(5)17-9/h2-3H,1H3
• InChIKey: BRQPRDBHOUMRBA-UHFFFAOYSA-N

6-Chloro-2-(methylthio)-8-nitro-4H-benzo[e][1,3]thiazin-4-one (CAS 1377240-43-1, MF: C₉H₅ClN₂O₃S₂, MW: 288.73 g/mol) is a heterocyclic small molecule belonging to the 8-nitro-4H-benzo[e][1,3]thiazin-4-one (BTZ) class of antitubercular agents. The BTZ scaffold is a well-characterized pharmacophore that acts as a suicide inhibitor of decaprenylphosphoryl-β-D-ribose 2′-epimerase (DprE1), an enzyme essential for mycobacterial cell wall arabinan biosynthesis.

6-Chloro-2-(methylthio)-8-nitro-4H-benzo[e][1,3]thiazin-4-one: Structural Identity and Class Context for Procurement Decisions

6-Chloro-2-(methylthio)-8-nitro-4H-benzo[e][1,3]thiazin-4-one (CAS 1377240-43-1, MF: C₉H₅ClN₂O₃S₂, MW: 288.73 g/mol) is a heterocyclic small molecule belonging to the 8-nitro-4H-benzo[e][1,3]thiazin-4-one (BTZ) class of antitubercular agents [1]. The BTZ scaffold is a well-characterized pharmacophore that acts as a suicide inhibitor of decaprenylphosphoryl-β-D-ribose 2′-epimerase (DprE1), an enzyme essential for mycobacterial cell wall arabinan biosynthesis [2]. The defining structural features of this compound—the 8-nitro group (pharmacophoric trigger), the 6-chloro substituent (modulator of electron density and metabolic fate), and the 2-methylthio group (synthetic handle and lipophilicity modifier)—collectively place it as a versatile intermediate and probe molecule within BTZ-focused medicinal chemistry programs [1].

1

DprE1 suicide inhibition pathway studies

2

BTZ C-6 electronic SAR and HMC metabolism research

3

Late-stage C-2 diversification via methylthio displacement

4

Crystallographic probe for halogen-bonding studies

• [1] Seidel, R. W.; Richter, A.; Goddard, R.; Imming, P. Synthesis, Structures, Reactivity and Medicinal Chemistry of Antitubercular Benzothiazinones. Chem. Commun. 2023, 59 (32), 4697–4715. DOI: 10.1039/D3CC00356F. View Source
• [2] Makarov, V.; Manina, G.; Mikusova, K.; Möllmann, U.; Ryabova, O.; Saint-Joanis, B.; Dhar, N.; Pasca, M. R.; Buroni, S.; Lucarelli, A. P.; et al. Benzothiazinones Kill Mycobacterium tuberculosis by Blocking Arabinan Synthesis. Science 2009, 324 (5928), 801–804. DOI: 10.1126/science.1171583. View Source

Why 6-Chloro-2-(methylthio)-8-nitro-4H-benzo[e][1,3]thiazin-4-one Cannot Be Interchanged with Other BTZ Analogs in Research Procurement

Within the 8-nitrobenzothiazinone class, subtle changes to the C-6 and C-2 substituents produce profound and non-linear effects on antimycobacterial potency, metabolic stability, and the propensity to form inactive hydride-Meisenheimer complexes (HMC) in vivo [1]. The C-6 position directly modulates the electron density of the aromatic ring, which governs the rate of enzymatic nitro reduction—the critical bioactivation step—and the subsequent HMC side reaction that depletes active drug [2]. The C-2 methylthio group, distinct from the piperazine/piperidine substituents found in clinical candidates BTZ043 and PBTZ169, serves a dual role: it provides a chemically tractable leaving group for late-stage diversification and alters the compound's lipophilicity and solubility profile relative to C-2 amine-substituted analogs [1]. Simply substituting an alternative BTZ analog for this specific compound in a synthetic sequence or SAR study risks introducing unanticipated reactivity, divergent metabolic profiles, and non-comparable biological readouts.

Target (This Compound)

Analog (May Not Transfer)

6-Cl (σₘ = 0.37) electronic character

6-CF₃ (σₘ = 0.43) or 6-H may shift HMC propensity and metabolic profile

2-SMe as displaceable leaving group

2-piperazine/piperidine clinical leads are not amenable to late-stage displacement

Dual 8-NO₂ + 6-Cl electron deficiency

6-F or 6-H may alter bioactivation kinetics and redox potential in DprE1 assays

• [1] Seidel, R. W.; Richter, A.; Goddard, R.; Imming, P. Synthesis, Structures, Reactivity and Medicinal Chemistry of Antitubercular Benzothiazinones. Chem. Commun. 2023, 59 (32), 4697–4715. DOI: 10.1039/D3CC00356F. View Source
• [2] Keiff, F.; Bernal, F. A.; Joch, M.; Jacques dit Lapierre, T. J. W.; Li, Y.; Liebing, P.; Dahse, H.-M.; Vilotijevic, I.; Kloss, F. Modulation of the Meisenheimer Complex Metabolism of Nitro-Benzothiazinones by Targeted C-6 Substitution. Commun. Chem. 2024, 7, 153. DOI: 10.1038/s42004-024-01235-x. View Source

Quantitative Differentiation Evidence for 6-Chloro-2-(methylthio)-8-nitro-4H-benzo[e][1,3]thiazin-4-one Against Closest Structural Analogs

C-6 Substituent Electronic Effect: 6-Chloro vs. 6-Trifluoromethyl Modulation of HMC Formation Propensity

Targeted C-6 substitution of 8-nitrobenzothiazinones directly modulates the propensity for hydride-Meisenheimer complex (HMC) formation—a major in vivo deactivation pathway [1]. Electron-withdrawing groups at C-6 were shown to alter Gibbs free energy of reaction (ΔG) and Mulliken charges at C-5, which correlate with HMC formation rates in whole-cell assays [1]. The 6-chloro substituent in the target compound (Hammett σₘ = 0.37) provides an intermediate electron-withdrawing effect between the unsubstituted parent (σₘ = 0) and the 6-trifluoromethyl analog BTZ-SMe (σₘ = 0.43) described in EP 2468746 A1 [2], offering a distinct electronic tuning point for correlating HMC propensity with antimycobacterial potency in SAR campaigns.

C-6 Electronic Effect

Class-level inference

σₘ = 0.37 (6-Cl)

vs. σₘ = 0.43 (6-CF₃) and σₘ = 0 (6-H)

Δσₘ = −0.06 vs. 6-CF₃, +0.37 vs. 6-H

Intermediate electronic character for HMC propensity correlation

DFT-based class SAR; whole-cell assay validation may be needed

Evidence Dimension	C-6 substituent electron-withdrawing capacity (Hammett σₘ constant) as predictor of HMC formation propensity
Target Compound Data	σₘ = 0.37 (6-Cl)
Comparator Or Baseline	BTZ-SMe (6-CF₃): σₘ = 0.43; parent BTZ (6-H): σₘ = 0
Quantified Difference	Intermediate electronic character: Δσₘ = −0.06 vs. 6-CF₃, +0.37 vs. 6-H parent
Conditions	Hammett substituent constants from standard compilations; correlated with HMC formation Gibbs free energies and Mulliken charges at C-5 by DFT calculations [1]

Why This Matters

Procurement of the 6-chloro derivative enables systematic exploration of the C-6 electronic space that is not accessible with either the 6-H or 6-CF₃ analogs, facilitating metabolism-guided lead optimization of BTZ candidates.

• [1] Keiff, F.; Bernal, F. A.; Joch, M.; Jacques dit Lapierre, T. J. W.; Li, Y.; Liebing, P.; Dahse, H.-M.; Vilotijevic, I.; Kloss, F. Modulation of the Meisenheimer Complex Metabolism of Nitro-Benzothiazinones by Targeted C-6 Substitution. Commun. Chem. 2024, 7, 153. DOI: 10.1038/s42004-024-01235-x. View Source
• [2] Cooper, M.; Zuegg, J.; Becker, B.; Karoli, T. Benzothiazinone Compounds and Their Use as Anti-Tuberculosis Agents. EP 2468746 A1, June 27, 2012. View Source

C-2 Methylthio vs. C-2 Piperazine/Piperidine: Physicochemical Property Differentiation and Synthetic Versatility

The C-2 methylthio substituent distinguishes the target compound from the clinical-stage BTZ candidates BTZ043 and PBTZ169, which bear piperazine/piperidine moieties at C-2 [1]. A comprehensive C-2 SAR study demonstrated that replacing piperazine with alternative C-2 groups substantially alters logP, aqueous solubility, and metabolic stability [1]. The methylthio group provides a calculated logP contribution that is approximately 1.0–1.5 log units more lipophilic than the N-methylpiperazine moiety in PBTZ169 (calculated logP for PBTZ169 ≈ 3.2) [2], while also serving as a versatile leaving group for nucleophilic aromatic substitution reactions at C-2, enabling late-stage diversification [3]. The methylthio group's chemically distinct character—sulfur-based, uncharged, and amenable to displacement—makes this compound a uniquely flexible intermediate for generating C-2 diversified BTZ libraries.

C-2 Substituent Profile

Cross-study comparable

2-SMe: estimated logP ~1.0–1.5 units above piperazine

PBTZ169 (2-piperazine): logP ≈ 3.2

Synthetic utility: nucleophilic displacement at C-2

Enables late-stage diversification not feasible with clinical leads

Calculated logP estimates; experimental solubility review recommended

Evidence Dimension	C-2 substituent effect on calculated lipophilicity (estimated ΔlogP) and synthetic utility
Target Compound Data	2-SMe: estimated contribution to logP approximately +1.0 to +1.5 above piperazine; amenable to nucleophilic displacement for late-stage diversification
Comparator Or Baseline	PBTZ169 (2-piperazine): calculated logP ≈ 3.2; BTZ043 (2-piperidine): calculated logP ≈ 3.5
Quantified Difference	Estimated logP elevation of 1.0–1.5 units for the 2-SMe analog relative to 2-piperazine; fundamentally different reactivity (electrophilic C-2 for SMe vs. non-displaceable amine for piperazine/piperidine)
Conditions	Calculated logP values based on BTZ clinical candidate data [2]; C-2 SAR from Xiong et al. (2018) [1]

Why This Matters

For medicinal chemistry teams constructing C-2 diversified BTZ libraries, this compound uniquely combines the 8-nitro pharmacophore with a chemically displaceable 2-methylthio group, enabling modular analog generation that is not feasible with the 2-piperazine or 2-piperidine clinical leads.

• [1] Xiong, L.; Gao, C.; Shi, Y.; Tao, X.; Rong, J.; Liu, K.; Peng, C.; Wang, N.; Lei, Q.; Zhang, Y.; et al. Identification of a New Series of Benzothiazinone Derivatives with Excellent Antitubercular Activity and Improved Pharmacokinetic Profiles. RSC Adv. 2018, 8, 11163–11176. DOI: 10.1039/C8RA00720A. View Source
• [2] Seidel, R. W.; Richter, A.; Goddard, R.; Imming, P. Synthesis, Structures, Reactivity and Medicinal Chemistry of Antitubercular Benzothiazinones. Chem. Commun. 2023, 59 (32), 4697–4715. DOI: 10.1039/D3CC00356F. View Source
• [3] Cooper, M.; Zuegg, J.; Becker, B.; Karoli, T. Benzothiazinone Compounds and Their Use as Anti-Tuberculosis Agents. EP 2468746 A1, June 27, 2012. (Describes BTZ-SMe synthesis via CS₂/MeI alkylation at C-2.) View Source

Supplier-Reported Purity and Batch Consistency: 97–98% Specification Across Multiple Vendors

Multiple independent vendors report consistent purity specifications for this compound: ≥97% purity by AKSci (CAS 1377240-43-1) and 98% purity by Leyan (Product No. 1129137) and MolCore . This cross-vendor congruence in purity surpasses the typical ≥95% specification for research-grade benzothiazinone intermediates and compares favorably with the purity of the structurally related 6-fluoro analog (CAS 1383531-43-8), for which supplier purity data are less consistently reported. The compound is classified as non-hazardous for DOT/IATA transport, facilitating international procurement logistics .

Supplier Purity

Supporting evidence

97–98%

Across multiple independent vendors

2–3 points above typical ≥95% research-grade

May reduce batch-to-batch variability in SAR studies

Supplier COA review recommended; no third-party data

Evidence Dimension	Supplier-reported minimum purity specification
Target Compound Data	97% (AKSci) to 98% (Leyan, MolCore)
Comparator Or Baseline	Typical research-grade BTZ intermediates: ≥95% specification
Quantified Difference	2–3 percentage points above the typical ≥95% research-grade threshold for this compound class
Conditions	Supplier Certificate of Analysis; identity confirmed by CAS registry number

Why This Matters

The consistent 97–98% purity across multiple independent suppliers reduces the risk of batch-to-batch variability in SAR studies, ensuring reproducible biological results without the need for in-house repurification.

6-Chloro vs. 6-Fluoro Analog: Atomic-Level Differentiation in Halogen Bonding and Lipophilicity for Crystallographic Probe Design

The 6-chloro substituent in the target compound (CAS 1377240-43-1) offers distinct physicochemical properties compared to the 6-fluoro congener (CAS 1383531-43-8, MF: C₉H₅FN₂O₃S₂, MW: 272.28) [1]. Chlorine possesses a larger van der Waals radius (1.75 Å vs. 1.47 Å for fluorine), greater polarizability (2.18 ų vs. 0.56 ų), and a stronger halogen-bond donor capacity, which can be exploited in co-crystallization studies with DprE1 to probe the steric and electronic tolerance of the C-6 binding pocket [2]. The molecular weight difference (288.73 vs. 272.28 g/mol, ΔMW = 16.45) further provides a convenient mass spectrometric handle for distinguishing these analogs in metabolic stability or protein-binding assays.

6-Cl vs. 6-F Probe

Cross-study comparable

6-Cl: vdW 1.75 Å, polarizability 2.18 ų, MW 288.73

6-F: vdW 1.47 Å, polarizability 0.56 ų, MW 272.28

Δ vdW +19%, Δ polarizability ~3.9×, Δ MW +16.45

Distinct halogen-bond donor for DprE1 co-crystallography

Halogen-bonding potential requires crystallographic validation

Evidence Dimension	Halogen atom physicochemical parameters relevant to target engagement and crystallographic studies
Target Compound Data	6-Cl: vdW radius 1.75 Å, polarizability 2.18 ų, MW 288.73, CAS 1377240-43-1
Comparator Or Baseline	6-Fluoro analog: vdW radius 1.47 Å, polarizability 0.56 ų, MW 272.28, CAS 1383531-43-8
Quantified Difference	Δ vdW radius = +0.28 Å (19% larger); Δ polarizability = +1.62 ų (~3.9× greater); Δ MW = +16.45 g/mol
Conditions	Physical constants from standard periodic/halogen bonding references; CAS registry confirmed for both compounds [1]

Why This Matters

For structural biology groups conducting DprE1 co-crystallography or halogen-bonding SAR, the 6-chloro analog provides a distinct electronic and steric probe that cannot be replicated by the 6-fluoro isostere, enabling more granular mapping of the C-6 sub-pocket.

• [1] 001Chemical. 6-Fluoro-2-(methylthio)-8-nitro-4H-benzo[e][1,3]thiazin-4-one (CAS 1383531-43-8). Chemical Catalog Entry. View Source
• [2] Seidel, R. W.; Richter, A.; Goddard, R.; Imming, P. Synthesis, Structures, Reactivity and Medicinal Chemistry of Antitubercular Benzothiazinones. Chem. Commun. 2023, 59 (32), 4697–4715. DOI: 10.1039/D3CC00356F. View Source

Dual 8-Nitro + 6-Chloro Substitution Pattern: Predicted Impact on Nitro Reduction Potential and Bioactivation Kinetics

The 8-nitro group is the essential pharmacophoric element responsible for the suicide inhibition of DprE1 via in situ reduction to a nitroso intermediate that covalently modifies Cys387 [1]. The electron-withdrawing 6-chloro substituent is predicted to lower the reduction potential of the 8-nitro group relative to the 6-unsubstituted parent, potentially accelerating the rate-limiting bioactivation step. While direct electrochemical measurements for the target compound are not reported, the class-level SAR from the Keiff et al. study demonstrates that C-6 electron-withdrawing groups systematically decrease the Gibbs free energy of reaction (ΔG) for HMC formation, a process mechanistically linked to nitro group reduction [2]. The combination of 8-NO₂ and 6-Cl generates a uniquely tuned electron-deficient aromatic system—distinct from the 8-NO₂/6-CF₃ and 8-NO₂/6-F configurations—that may favorably shift the balance between bioactivation and metabolic deactivation.

Bioactivation Tuning

Class-level inference

6-Cl + 8-NO₂ dual electron withdrawal

Predicted intermediate nitro reduction potential

Between 6-H and 6-CF₃ in bioactivation/HMC balance

Supports SAR interpolation between unsubstituted and CF₃ extremes

Direct electrochemical data not reported; class SAR extrapolation

Evidence Dimension	Predicted nitro group reduction potential modulation by C-6 electron-withdrawing substituent
Target Compound Data	6-Cl: Hammett σₚ = 0.23; dual electron-withdrawing effect from 8-NO₂ (σₚ = 0.78) + 6-Cl
Comparator Or Baseline	BTZ043 (6-CF₃): Hammett σₚ = 0.54; 6-H parent: σₚ = 0
Quantified Difference	The 6-Cl offers an intermediate electron-withdrawing effect between 6-H and 6-CF₃, predicted to yield intermediate nitro reduction kinetics and HMC formation propensity based on class SAR trends [2]
Conditions	Hammett constants from literature; class-level SAR derived from C-6-substituted BTZ series in M. tuberculosis whole-cell HMC assays [2]

Why This Matters

For DprE1 inhibitor programs seeking to fine-tune the bioactivation/deactivation balance, the 6-chloro analog fills a strategic electronic gap between the unsubstituted and CF₃-substituted extremes, enabling accurate SAR interpolation.

• [1] Trefzer, C.; Rengifo-Gonzalez, M.; Hinner, M. J.; Schneider, P.; Makarov, V.; Cole, S. T.; Johnsson, K. Benzothiazinones: Prodrugs That Covalently Modify the Decaprenylphosphoryl-β-D-ribose 2′-Epimerase DprE1 of Mycobacterium tuberculosis. J. Am. Chem. Soc. 2010, 132 (39), 13663–13665. DOI: 10.1021/ja106357w. View Source
• [2] Keiff, F.; Bernal, F. A.; Joch, M.; Jacques dit Lapierre, T. J. W.; Li, Y.; Liebing, P.; Dahse, H.-M.; Vilotijevic, I.; Kloss, F. Modulation of the Meisenheimer Complex Metabolism of Nitro-Benzothiazinones by Targeted C-6 Substitution. Commun. Chem. 2024, 7, 153. DOI: 10.1038/s42004-024-01235-x. View Source

Optimal Research and Industrial Application Scenarios for 6-Chloro-2-(methylthio)-8-nitro-4H-benzo[e][1,3]thiazin-4-one Based on Evidence

C-6 Electronic Modulation SAR Studies in DprE1 Inhibitor Optimization Programs

Medicinal chemistry teams investigating the impact of C-6 substituent electronics on BTZ potency, metabolic stability, and HMC formation should procure this compound as an intermediate-electronic-character analog. Its 6-chloro group (σₘ = 0.37) bridges the gap between the 6-H parent (σₘ = 0) and the 6-CF₃ clinical candidate BTZ043 (σₘ = 0.43), enabling systematic SAR interpolation [1]. The compound can be evaluated in parallel with the 6-fluoro analog (CAS 1383531-43-8) to generate a complete halogen-series dataset correlating vdW radius, polarizability, and electronegativity with biological outcomes [2].

Late-Stage Diversification via C-2 Methylthio Displacement for BTZ Library Synthesis

The 2-methylthio group serves as a traceless leaving group for nucleophilic aromatic substitution at C-2, enabling the one-step installation of diverse amine, alcohol, or thiol nucleophiles [1]. This synthetic handle is absent in PBTZ169 and BTZ043, which bear non-displaceable piperazine/piperidine groups. Research groups building focused BTZ libraries should utilize this compound as a universal late-stage intermediate to generate 20–50 C-2-diversified analogs from a single batch, dramatically reducing synthetic burden compared to de novo analog construction [1].

Crystallographic Probe for Mapping the DprE1 C-6 Sub-Pocket via Halogen Bonding

The 6-chloro substituent provides a stronger halogen-bond donor than the 6-fluoro isostere due to chlorine's greater polarizability (2.18 ų vs. 0.56 ų) and larger σ-hole [1]. Structural biology groups can exploit this property in co-crystallization experiments with M. tuberculosis DprE1 to map the electrostatic environment and steric constraints of the C-6 binding sub-pocket at resolutions typically achievable (<2.5 Å) in BTZ-DprE1 complexes [2]. Comparison of the 6-Cl, 6-F, and 6-CF₃ co-crystal structures would provide a comprehensive halogen-series map of this region.

Metabolic Stability Screening: HMC Formation Propensity Assessment in Whole-Cell Assays

The Communications Chemistry study by Keiff et al. (2024) established that C-6 substitution systematically modulates HMC formation in whole-cell M. tuberculosis assays [1]. The 6-chloro analog, with its intermediate electron-withdrawing character, is predicted to exhibit HMC formation rates between those of the 6-H parent (highest HMC) and the 6-CF₃ analog (lowest HMC). Procurement of this compound enables direct experimental validation of this prediction, contributing to the rational pharmacokinetic optimization blueprint for BTZ drug candidates [1].

Application

Selection Property

Validation Focus

DprE1 inhibitor C-6 electronic SAR

Intermediate Hammett σₘ character

HMC formation rate and metabolic stability in whole-cell assays

Late-stage BTZ library synthesis

Displaceable 2-methylthio leaving group

Nucleophilic displacement scope and C-2 diversification efficiency

DprE1 co-crystallography probe

Enhanced halogen-bond donor capacity

C-6 sub-pocket steric and electrostatic mapping

Metabolic stability screening

Predicted intermediate HMC formation propensity

Experimental HMC rate relative to 6-H and 6-CF₃ analogs

• [1] Keiff, F.; Bernal, F. A.; Joch, M.; Jacques dit Lapierre, T. J. W.; Li, Y.; Liebing, P.; Dahse, H.-M.; Vilotijevic, I.; Kloss, F. Modulation of the Meisenheimer Complex Metabolism of Nitro-Benzothiazinones by Targeted C-6 Substitution. Commun. Chem. 2024, 7, 153. DOI: 10.1038/s42004-024-01235-x. View Source
• [2] Seidel, R. W.; Richter, A.; Goddard, R.; Imming, P. Synthesis, Structures, Reactivity and Medicinal Chemistry of Antitubercular Benzothiazinones. Chem. Commun. 2023, 59 (32), 4697–4715. DOI: 10.1039/D3CC00356F. View Source